molecular formula C14H12O3 B2634325 1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]- CAS No. 501-36-0; 61434-67-1

1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-

Cat. No.: B2634325
CAS No.: 501-36-0; 61434-67-1
M. Wt: 228.247
InChI Key: LUKBXSAWLPMMSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]- is a natural product found in Vitis amurensis, Corymbia gummifera, and other organisms with data available.

Properties

CAS No.

501-36-0; 61434-67-1

Molecular Formula

C14H12O3

Molecular Weight

228.247

IUPAC Name

5-[2-(4-hydroxyphenyl)ethenyl]benzene-1,3-diol

InChI

InChI=1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H

InChI Key

LUKBXSAWLPMMSZ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)O

solubility

not available

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-
Reactant of Route 2
1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-
Reactant of Route 3
1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-
Reactant of Route 4
1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-
Reactant of Route 5
1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-
Reactant of Route 6
Reactant of Route 6
1,3-Benzenediol, 5-[(1Z)-2-(4-hydroxyphenyl)ethenyl]-

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